Cas no 1219637-83-8 (7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile)

• Product Name: 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile
• CAS No: 1219637-83-8
• MF: C₁₅H₁₇BN₂O₂
• MW: 268.118683576584
• CID: 5919820
• PubChem ID: 46191824
• Update Time: 2025-10-29

7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carbonitrile, 7-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile
• 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile
• 1219637-83-8
• CS-0369466
• EN300-12576504

• Inchi： 1S/C15H17BN2O2/c1-14(2)15(3,4)20-16(19-14)12-6-5-10(9-17)11-7-8-18-13(11)12/h5-8,18H,1-4H3
• InChI Key： WCLGZWAAOCYESZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C#N)=CC=C2B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 268.1383080g/mol
• Monoisotopic Mass: 268.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile

7-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile: A Comprehensive Overview

The compound 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile (CAS No. 1219637-83-8) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a boron-containing dioxaborolane moiety and a nitrile group attached to an indole ring. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent advancements in the synthesis of dioxaborolane-containing indoles have opened new avenues for exploring their potential in drug discovery and materials development. Researchers have demonstrated that the boron-containing moiety in this compound can act as a reactive site for cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reactivity has been exploited to construct complex molecular architectures with precision and efficiency. For instance, studies published in leading journals like *Nature Chemistry* and *Angewandte Chemie* have highlighted the use of this compound as a key intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

The indole ring system in 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile is a well-known scaffold in organic chemistry due to its aromatic stability and ability to participate in various π-interactions. The presence of the nitrile group at the 4-position further enhances the molecule's reactivity and functional versatility. Recent research has focused on leveraging these properties to develop novel materials with tailored electronic and optical properties. For example, this compound has been employed as a precursor in the synthesis of conjugated polymers for use in organic electronics.

In terms of synthetic methodology, the preparation of 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile typically involves a multi-step process that combines transition metal-catalyzed coupling reactions with traditional organic transformations. The use of palladium catalysts has been particularly effective in constructing the dioxaborolane moiety with high regioselectivity. This approach not only ensures the scalability of the synthesis but also aligns with current trends toward sustainable and efficient chemical processes.

Looking ahead, the applications of 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile are expected to expand into areas such as sensors, optoelectronics, and biotechnology. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to design molecules with specific biological or physical properties. As demonstrated in recent studies published in *Chemical Science* and *ACS Applied Materials & Interfaces*, this compound has shown promise in enabling the creation of advanced materials with unprecedented performance characteristics.

In conclusion, 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-4-carbonitrile (CAS No. 1219637-83-) represents a cutting-edge advancement in organic chemistry. Its versatile structure and reactivity make it an invaluable asset for both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations across multiple disciplines is likely to grow significantly.